Cas no 1805620-31-8 (3-Amino-2-bromo-6-hydroxypyridine)

• Product Name: 3-Amino-2-bromo-6-hydroxypyridine
• CAS No: 1805620-31-8
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD28715216
• CID: 4898567
• Update Time: 2025-07-23

3-Amino-2-bromo-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-6-hydroxypyridine

• MDL： MFCD28715216
• Inchi： 1S/C5H5BrN2O/c6-5-3(7)1-2-4(9)8-5/h1-2H,7H2,(H,8,9)
• InChI Key： QMCWNRGEIFTTHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-bromo-6-hydroxypyridine

Introduction to 3-Amino-2-bromo-6-hydroxypyridine (CAS No. 1805620-31-8) and Its Emerging Applications in Chemical Biology

3-Amino-2-bromo-6-hydroxypyridine, identified by the chemical abstracts service number 1805620-31-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This pyridine derivative, characterized by the presence of an amino group at the 3-position, a bromine atom at the 2-position, and a hydroxyl group at the 6-position, serves as a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. The unique combination of functional groups in this molecule allows for diverse chemical modifications, making it an attractive building block for synthetic chemists and biologists alike.

The significance of 3-Amino-2-bromo-6-hydroxypyridine lies in its ability to interact with biological targets in multiple ways. The amino group can participate in hydrogen bonding or form salt bridges with protein surfaces, while the bromine atom can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the hydroxyl group provides a site for etherification or esterification, expanding the compound’s utility in drug design. These features have positioned 3-Amino-2-bromo-6-hydroxypyridine as a key intermediate in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds.

Recent advancements in medicinal chemistry have highlighted the role of 3-Amino-2-bromo-6-hydroxypyridine in addressing unmet medical needs. For instance, researchers have leveraged its structural motif to develop inhibitors targeting aberrant signaling pathways implicated in cancer. By integrating computational modeling with experimental validation, scientists have identified derivatives of 3-Amino-2-bromo-6-hydroxypyridine that exhibit potent activity against specific kinases involved in tumor growth and progression. These findings underscore the compound’s potential as a lead molecule for oncology drug discovery.

In addition to its applications in oncology, 3-Amino-2-bromo-6-hydroxypyridine has shown promise in antiviral research. The pyridine core is known to interact with viral proteases and polymerases, making it a suitable scaffold for designing inhibitors that disrupt viral replication cycles. Novel derivatives of this compound have been synthesized and evaluated for their ability to inhibit replication of RNA viruses, including those responsible for emerging infectious diseases. Such studies highlight the compound’s versatility and its potential to contribute to global health initiatives.

The synthesis of 3-Amino-2-bromo-6-hydroxypyridine itself is an area of active interest among synthetic chemists. Efficient synthetic routes have been developed that leverage transition metal catalysis and green chemistry principles to minimize waste and improve yields. These methodologies not only enhance the accessibility of 3-Amino-2-bromo-6-hydroxypyridine but also align with sustainable chemistry practices. By optimizing synthetic protocols, researchers can produce this compound on scales suitable for preclinical and clinical studies, accelerating its translation from laboratory discovery to therapeutic application.

Another compelling aspect of 3-Amino-2-bromo-6-hydroxypyridine is its role in developing probes for biochemical research. The compound’s ability to modulate protein function makes it an excellent tool for studying enzyme mechanisms and signal transduction pathways. Researchers have employed 3-Amino-2-bromo-6-hydroxypyridine derivatives as inhibitors or activators to dissect complex biological networks. Such studies not only deepen our understanding of fundamental cellular processes but also identify new targets for therapeutic intervention.

The future prospects of 3-Amino-2-bromo-6-hydroxypyridine are bright, with ongoing research exploring its applications in areas such as neurology and inflammation. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter release or inhibit inflammatory cytokines, offering potential treatments for neurological disorders and autoimmune conditions. As our understanding of disease mechanisms evolves, so too will the applications of 3-Amino-2-bromo-6-hydroxypyridine, ensuring its continued relevance in chemical biology.

In conclusion, 3-Amino-2-bromo-6-hydroxypyridine (CAS No. 1805620-31-8) represents a cornerstone molecule in modern drug discovery. Its unique structural features, coupled with recent advances in synthetic chemistry and biological research, position it as a pivotal intermediate for developing next-generation therapeutics. As scientists continue to uncover new applications for this compound, its impact on medicine and biotechnology is poised to grow exponentially.